Cas no 707-21-1 (Bicyclo[2.2.2]octane-1-carboxylic acid, 4-ethyl-)

• Product Name: Bicyclo[2.2.2]octane-1-carboxylic acid, 4-ethyl-
• CAS No: 707-21-1
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 1745824
• PubChem ID: 12617776
• Update Time: 2025-04-21

Bicyclo[2.2.2]octane-1-carboxylic acid, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-carboxylic acid, 4-ethyl-
• 4-ethylbicyclo[2.2.2]octane-1-carboxylic acid
• 707-21-1
• SCHEMBL8220974

• Inchi： 1S/C11H18O2/c1-2-10-3-6-11(7-4-10,8-5-10)9(12)13/h2-8H2,1H3,(H,12,13)
• InChI Key： AYEDRVUOJMZWOL-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CC)(CC1)CC2)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3